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Compound of Interest

Compound Name: Einsteinium

Cat. No.: B1204596

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of mendelevium (Md), a
synthetic transuranic element, using einsteinium (Es) as a precursor. The protocols described
herein are based on the foundational experiments that led to the discovery of mendelevium and
subsequent studies.

Introduction

Mendelevium, with atomic number 101, was first synthesized in 1955 by a team of scientists at
the University of California, Berkeley.[1][2] This achievement marked a significant milestone in
nuclear science as it was the first element to be synthesized on a one-atom-at-a-time basis.[1]
The primary route for mendelevium synthesis involves the bombardment of an einsteinium
target with alpha particles (helium nuclei) in a particle accelerator, typically a cyclotron.[1][3]
The most commonly produced isotope via this method is Mendelevium-256, which has a half-
life of approximately 78 minutes.[2]

Due to the extreme rarity and high radioactivity of the target material, einsteinium, and the
short half-life of the resulting mendelevium isotopes, all experimental procedures require
specialized equipment and stringent safety protocols.

Quantitative Data Summary
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The following table summarizes the key quantitative parameters involved in the synthesis of

Mendelevium-256 from Einsteinium-253.

Parameter

Value

Notes

Target Material

Einsteinium-253 (253ESs)

Typically microgram quantities

electroplated onto a thin foil.[4]

Projectile

Alpha Patrticles (4He nuclei)

Accelerated in a cyclotron.

Alpha Particle Energy

41 - 48 MeV

Beam Intensity

~6 x 1013 particles/sec

Focused on a small target area
(~0.05 cm2).[4]

Sufficiently thin to allow recoil

Target Thickness Thin foil
products to escape.
) Captures the recoiling
Catcher Foll Gold (Au) )
mendelevium atoms.
) A balance between production
Bombardment Duration ~3 hours

and decay of 256Md.[5]

Primary Product

Mendelevium-256 (256Md)

256Md Half-life

~78 minutes

[2]

Production Yield

On the order of atoms per

experiment

The initial discovery involved
the detection of only 17 atoms.
[1][6] Modern techniques can

produce millions of atoms.[1]

Separation Method

lon Exchange

Chromatography

Eluting Agent

a-hydroxyisobutyrate

Used to separate trivalent

actinides.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1204596?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mendelevium
https://en.wikipedia.org/wiki/Mendelevium
https://ahf.nuclearmuseum.org/voices/oral-histories/element-hunters-discovery-mendelevium/
https://www.chemicool.com/elements/mendelevium.html
https://periodic-table.rsc.org/element/101/mendelevium
https://en.wikipedia.org/wiki/Albert_Ghiorso
https://periodic-table.rsc.org/element/101/mendelevium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following protocols outline the key steps for the synthesis and identification of

mendelevium from an einsteinium target.

Einsteinium Target Preparation

Procurement and Handling: Obtain a purified sample of Einsteinium-253. Due to its intense
radioactivity, all handling must be conducted in a shielded hot cell using remote
manipulators.

Electroplating: Dissolve the einsteinium sample in a suitable acidic solution. Electroplate a
thin, uniform layer of Einsteinium-253 onto a backing foil (e.g., beryllium or another suitable
low-Z material). The target area should be well-defined, typically around 0.05 cm2.[4]

Target Assembly: Mount the einsteinium target foil in a target holder compatible with the
cyclotron's beamline. The holder should incorporate a cooling system (e.g., water or liquid
helium) to dissipate the heat generated by the alpha particle beam.[4]

Catcher Foil Placement: Position a thin gold (Au) foil immediately behind the einsteinium
target. This "catcher foil" is designed to intercept the mendelevium atoms that recoil from the
target upon successful nuclear fusion.

Alpha Particle Bombardment

Cyclotron Setup: Tune the cyclotron to produce a stable and focused beam of alpha particles
with an energy of 41-48 MeV.

Beam Alignment: Carefully align the alpha particle beam to ensure it uniformly irradiates the
entire area of the einsteinium target.

Irradiation: Bombard the target with the alpha particle beam for a predetermined duration,
typically around 3 hours.[5] The beam intensity should be maximized to the extent the target
and cooling system can withstand, on the order of 6 x 1013 particles per second.[4]

Target Retrieval: After bombardment, remotely retrieve the target assembly from the
cyclotron beamline.

Chemical Separation and Identification
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o Catcher Folil Dissolution: Remotely separate the gold catcher foil from the target assembly.
Dissolve the gold foil in aqua regia (a mixture of nitric acid and hydrochloric acid).

e Initial Purification: Perform initial chemical separations to remove the bulk of the gold and
any other impurities. This may involve solvent extraction or precipitation techniques.

» lon Exchange Chromatography:

o

Prepare a cation-exchange resin column.
o Load the purified sample solution onto the column.

o Elute the column with a solution of a-hydroxyisobutyrate. The concentration and pH of the
eluent are critical for achieving good separation of the trivalent actinides.

o Collect fractions of the eluate. The different actinide elements will elute at characteristic
times, allowing for the separation of mendelevium from unreacted einsteinium and other
reaction byproducts.

o Sample Preparation for Detection:
o Evaporate the mendelevium-containing fractions onto thin foils (e.g., platinum).

o The prepared samples are then ready for nuclear decay analysis.

Detection and Confirmation

e Spontaneous Fission Counting: Mendelevium-256 primarily decays via electron capture to
Fermium-256 (256Fm), which has a short half-life and undergoes spontaneous fission.[4]

o Detector Setup: Place the prepared samples in a fission counter, a type of radiation detector
specifically designed to detect the energetic fragments produced during spontaneous fission.

» Data Acquisition: Record the spontaneous fission events over time. The decay curve of these
events should correspond to the half-life of 256Fm, providing strong evidence for the
presence of its parent, 256Md.
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» Alpha Spectroscopy (for other isotopes): For mendelevium isotopes that decay via alpha
emission, alpha spectroscopy can be used for identification. The characteristic alpha decay
energies provide a unique fingerprint for each isotope.

Visualizations
Nuclear Reaction Pathway

Nuclear Reaction: Einsteinium to Mendelevium
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Caption: Synthesis of Mendelevium-256 from Einsteinium-253.
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Experimental Workflow

Experimental Workflow for Mendelevium Synthesis
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Caption: Key stages in the synthesis and identification of mendelevium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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